6-Chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide

• Molecular Formula: C12H18ClN3O2S
• Molecular Weight: 303.81 g/mol
• IUPAC Name: 6-chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H18ClN3O2S/c1-15(8-9-16-6-2-3-7-16)19(17,18)11-4-5-12(13)14-10-11/h4-5,10H,2-3,6-9H2,1H3
• InChI Key: MCSUJOOFZWBSEO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN1CCCC1)S(=O)(=O)C2=CN=C(C=C2)Cl

Description

6-Chloro-N-methyl-N-(2-pyrrolidin-1-ylethyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C12H18ClN3O2S and its molecular weight is 303.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloropyridine-3-sulfonylchloride (636 mg, 3 mmol; described in: Naegeli, C. et al. Helv. Chim. Actal. 1938, 21, 1746-1750) in methylene chloride (10 mL) was added methyl-(2-pyrrolidin-1-ylethyl)amine (384 mg, 3 mmol; described in: J. Amer. Chem. Soc. 1955, 77, 3632-3634) dissolved in methylene chloride (10 mL) dropwise. The reaction mixture was stirred over night at room temperature followed by the extraction with aqueous HCl (3%). The acidic water layer was alkalized with an aqueous saturated solution of NaHCO3 and extracted with methylene chloride. The organic phase was dried (Na2SO4) and evaporated in vacuo to give 0.75 gram (80% yield) of the title compound: MS (ES) m/z 304 (M++1).